Cas no 797806-64-5 (3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid)
797806-64-5 structure
Product Name:3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid
CAS No:797806-64-5
MF:C7H6F3N3O3S
MW:269.201050281525
MDL:MFCD01232130
CID:1068328
PubChem ID:655396
Update Time:2025-04-20
3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid Chemical and Physical Properties
Names and Identifiers
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- N-(5-Trifluoromethyl-[1,3,4]thiadiazol-2-yl)-succinamic acid
- 4-oxo-4-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}butanoic acid
- AC1LCSNH
- CTK7G8300
- F1725-0052
- MolPort-001-951-550
- 3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid
- 3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid
- A917960
- MS-2075
- cid_655396
- SR-01000323565-1
- SR-01000323565
- MLS000071060
- N-(5-trifluoromethyl-[1,3,4]thiadiazol-2-yl)-succinamic acid, AldrichCPR
- CHEMBL1399230
- BB 0216414
- 4-oxo-4-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)butanoicacid
- XGB80664
- SDCCGMLS-0025759.P002
- 4-oxidanylidene-4-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino]butanoic acid
- BDBM55999
- HMS2290L15
- EN300-236062
- BAS 00929185
- 4-oxo-4-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)butanoic acid
- SMR000009735
- AKOS000678098
- 4-keto-4-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino]butyric acid
- DTXSID40349607
- 797806-64-5
- 4-oxo-4-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino]butanoic acid
-
- MDL： MFCD01232130
- Inchi： 1S/C7H6F3N3O3S/c8-7(9,10)5-12-13-6(17-5)11-3(14)1-2-4(15)16/h1-2H2,(H,15,16)(H,11,13,14)
- InChI Key： PTYFZPOMQNHYHW-UHFFFAOYSA-N
- SMILES： S1C(C(F)(F)F)=NN=C1NC(CCC(=O)O)=O
Computed Properties
- Exact Mass: 269.00819672g/mol
- Monoisotopic Mass: 269.00819672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 120Ų
3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525545-1g |
4-Oxo-4-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)butanoic acid |
797806-64-5 | 97% | 1g |
$668 | 2024-07-23 | |
| TRC | O992393-25mg |
4-Oxo-4-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}butanoic Acid |
797806-64-5 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | O992393-50mg |
4-Oxo-4-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}butanoic Acid |
797806-64-5 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | O992393-250mg |
4-Oxo-4-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}butanoic Acid |
797806-64-5 | 250mg |
$ 365.00 | 2022-06-03 | ||
| Enamine | EN300-236062-0.05g |
3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid |
797806-64-5 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-236062-0.1g |
3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid |
797806-64-5 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-236062-0.25g |
3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid |
797806-64-5 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-236062-0.5g |
3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid |
797806-64-5 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-236062-1.0g |
3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid |
797806-64-5 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-236062-2.5g |
3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid |
797806-64-5 | 95% | 2.5g |
$1428.0 | 2024-06-19 |
3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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